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Compound of Interest

Compound Name: (Z)-JIB-04

Cat. No.: B15557190 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the use of (Z)-JIB-04, a pan-selective Jumonji

histone demethylase inhibitor, with a focus on its solubility and preparation in Dimethyl

Sulfoxide (DMSO).

(Z)-JIB-04 is a potent, cell-permeable small molecule that has demonstrated significant anti-

cancer activity in a variety of models.[1][2][3] It functions by inhibiting the Jumonji C (JmjC)

domain-containing histone demethylases, which play a crucial role in epigenetic regulation.[1]

[2][4][5] This inhibition leads to alterations in gene expression, ultimately resulting in cell cycle

arrest, apoptosis, and the suppression of tumor growth.[6][7][8]

Data Presentation: Solubility and Storage
The solubility of (Z)-JIB-04 in DMSO can vary between batches and suppliers. It is crucial to

consult the manufacturer's product-specific datasheet for the most accurate information. The

following table summarizes solubility data from various sources. Importantly, many suppliers

note that the use of fresh, anhydrous DMSO is critical, as hygroscopic DMSO can significantly

reduce solubility.[9] Sonication or gentle warming may be required to achieve complete

dissolution.[1][9]
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Parameter Value Source

Solubility in DMSO 62 mg/mL (200.8 mM) Selleck Chemicals

50 mg/mL (161.94 mM)
MedchemExpress, Selleck

Chemicals[9][10]

36.43 mg/mL (117.99 mM) TargetMol[1][3]

30.88 mg/mL (100 mM) Tocris Bioscience[2]

25 mg/mL (80.96 mM)
MOLNOVA, Selleck

Chemicals[8]

10 mM Probechem[6]

5 mg/mL Cayman Chemical[4]

Storage of Powder -20°C for up to 3 years
TargetMol,

MedchemExpress[1][10]

4°C for up to 2 years MedchemExpress[10]

Storage of DMSO Stock

Solution
-80°C for up to 1 year TargetMol[1]

-80°C for up to 6 months
MedchemExpress,

Probechem[6][10]

-20°C for up to 1 month
MedchemExpress,

Probechem[6][10]

Experimental Protocols
Protocol 1: Preparation of a (Z)-JIB-04 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of (Z)-JIB-04 in DMSO.

Materials:

(Z)-JIB-04 powder (Molecular Weight: 308.76 g/mol )
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Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Warming block or water bath (optional)

Procedure:

Calculate the required mass of (Z)-JIB-04:

For 1 mL of a 10 mM stock solution, the required mass is: 10 mmol/L * 1 L/1000 mL *

308.76 g/mol * 1000 mg/g = 3.0876 mg

Weighing:

Carefully weigh out the calculated amount of (Z)-JIB-04 powder and place it in a sterile

microcentrifuge tube.

Dissolution:

Add the desired volume of sterile, anhydrous DMSO to the microcentrifuge tube containing

the (Z)-JIB-04 powder.

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

If the compound does not fully dissolve, sonicate the tube for 5-10 minutes or gently warm

the solution at 37°C for 10-15 minutes. Visually inspect to ensure no particulates remain.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.
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Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1][10]

Protocol 2: In Vitro Cell Treatment with (Z)-JIB-04
This protocol provides a general procedure for treating cultured cells with (Z)-JIB-04. The final

concentration of (Z)-JIB-04 and the treatment duration should be optimized for each cell line

and experimental design.

Materials:

Cultured cells in appropriate cell culture plates

Complete cell culture medium

10 mM (Z)-JIB-04 stock solution in DMSO

Sterile, nuclease-free water or PBS (for vehicle control)

Procedure:

Cell Seeding:

Seed cells in a multi-well plate at a density that will ensure they are in the logarithmic

growth phase at the time of treatment. Allow the cells to adhere overnight.

Preparation of Working Solutions:

Prepare serial dilutions of the 10 mM (Z)-JIB-04 stock solution in complete cell culture

medium to achieve the desired final concentrations.

Important: The final concentration of DMSO in the cell culture medium should be kept

constant across all treatment groups, including the vehicle control, and should typically not

exceed 0.1% to avoid solvent-induced cytotoxicity.

Example for a final concentration of 1 µM (Z)-JIB-04:
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Prepare an intermediate dilution of the 10 mM stock solution. For instance, dilute 1 µL of

the 10 mM stock in 999 µL of medium to get a 10 µM solution.

Add the appropriate volume of this working solution to the cells. For example, to achieve

a final concentration of 1 µM in 1 mL of medium, add 100 µL of the 10 µM working

solution.

Vehicle Control:

Prepare a vehicle control by adding the same final concentration of DMSO to the cell

culture medium without (Z)-JIB-04.

Cell Treatment:

Carefully remove the existing medium from the cells.

Add the prepared media containing the different concentrations of (Z)-JIB-04 or the

vehicle control to the respective wells.

Incubation:

Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours) under

standard cell culture conditions (e.g., 37°C, 5% CO₂).

Downstream Analysis:

Following incubation, the cells can be harvested for various downstream analyses, such

as cell viability assays (e.g., MTS, CCK-8), western blotting, or RNA extraction.[3][11][12]
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Caption: Signaling pathways affected by (Z)-JIB-04.
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Caption: Experimental workflow for in vitro cell treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15557190#z-jib-04-solubility-and-preparation-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b15557190#z-jib-04-solubility-and-preparation-in-dmso
https://www.benchchem.com/product/b15557190#z-jib-04-solubility-and-preparation-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15557190?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

